Cas no 70964-44-2 (Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1))

• Product Name: Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1)
• CAS No: 70964-44-2
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 577274
• PubChem ID: 19842506
• Update Time: 2025-04-19

Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(diethylamino)-1-phenyl-, hydrochloride (1:1)
• 2-(diethylamino)-1-phenylethanone,hydrochloride
• SCHEMBL9736036
• 70964-44-2
• DTXSID50600514
• NSC-96579
• NFFLXRXZSBPNNO-UHFFFAOYSA-N
• 2-(Diethylamino)-1-phenylethan-1-one--hydrogen chloride (1/1)
• N,N-diethylphenacylamine hydrochloride
• NSC96579

• Inchi： 1S/C12H17NO.ClH/c1-3-13(4-2)10-12(14)11-8-6-5-7-9-11;/h5-9H,3-4,10H2,1-2H3;1H
• InChI Key： NFFLXRXZSBPNNO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)CN(CC)CC

Computed Properties

• Exact Mass: 227.108
• Monoisotopic Mass: 227.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 0.984
• Boiling Point: 280.5°Cat760mmHg
• Flash Point: 93.8°C
• Refractive Index: 1.514
• PSA: 20.31000
• LogP: 3.01310